Cas no 1479117-62-8 (BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE)

• Product Name: BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE
• CAS No: 1479117-62-8
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD21131743
• CID: 4601642
• PubChem ID: 65195603
• Update Time: 2025-05-21

BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE
• 1,1-Bis(1-methyl-1h-pyrazol-4-yl)methanamine

• MDL： MFCD21131743
• Inchi： 1S/C9H13N5/c1-13-5-7(3-11-13)9(10)8-4-12-14(2)6-8/h3-6,9H,10H2,1-2H3
• InChI Key： VGPYJBBIQYUGIH-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)C=1)(C1C=NN(C)C=1)N

Additional information on BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE

BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE: A Comprehensive Overview

The compound BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE, identified by the CAS number 1479117-62-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a methanamine backbone with two 1-methyl-1H-pyrazol-4-yl substituents, making it a bis-substituted derivative. Recent studies have highlighted its potential as a building block for advanced materials and drug development.

Pyrazole derivatives, including BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE, are known for their unique electronic properties and structural versatility. These properties make them ideal candidates for various applications. For instance, in the pharmaceutical industry, pyrazole-based compounds have been explored as potential inhibitors of key enzymes involved in diseases such as cancer and inflammation. The bis-substitution in this compound enhances its binding affinity to target proteins, making it a promising lead compound for drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE. Researchers have employed novel catalytic systems and green chemistry principles to optimize the synthesis process. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical practices. The synthesis typically involves the reaction of 1-methylpyrazole with appropriate alkylating agents under controlled conditions, followed by purification to obtain the final product.

In terms of physical properties, BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and oxidative stress. These characteristics make it suitable for use in both laboratory and industrial settings.

The applications of this compound extend beyond pharmaceuticals. In materials science, pyrazole derivatives like BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE have been utilized as precursors for the synthesis of conductive polymers and metal-organic frameworks (MOFs). These materials hold great promise for energy storage devices such as batteries and supercapacitors. Recent studies have demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and surface area, which are critical properties for gas storage applications.

Moreover, the electronic properties of BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE make it a valuable component in optoelectronic devices. Its ability to act as an electron donor or acceptor depending on the application has been leveraged in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported improved device performance when this compound is incorporated into the active layer, attributed to its favorable charge transport characteristics.

In conclusion, BIS(1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE stands out as a versatile and multifunctional compound with applications spanning various fields. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern material science and drug discovery. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.